Cas no 242482-28-6 ((4R)-4-tert-butyl-2-(2-pyridyl)-4,5-dihydrooxazole)

• Product Name: (4R)-4-tert-butyl-2-(2-pyridyl)-4,5-dihydrooxazole
• CAS No: 242482-28-6
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 3035632
• Update Time: 2025-11-02

(4R)-4-tert-butyl-2-(2-pyridyl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2-?[(4R)?-?4-?(1,?1-?Dimethylethyl)?-?4,?5-?dihydro-?2-?oxazolyl]pyridine
• 2-[(4R)-4-tert-Butyl-4,5-dihydro-2-oxazolyl]pyridine
• (4R)-4-tert-butyl-2-(2-pyridyl)-4,5-dihydrooxazole

• Inchi： 1S/C12H16N2O/c1-12(2,3)10-8-15-11(14-10)9-6-4-5-7-13-9/h4-7,10H,8H2,1-3H3/t10-/m0/s1
• InChI Key： JDOAIDZRVWJBEG-JTQLQIEISA-N
• SMILES： O1C(C2C=CC=CN=2)=N[C@@H](C1)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Catalysts and Inorganic Chemicals Catalysts

Additional information on (4R)-4-tert-butyl-2-(2-pyridyl)-4,5-dihydrooxazole

Comprehensive Guide to (4R)-4-tert-butyl-2-(2-pyridyl)-4,5-dihydrooxazole (CAS No. 242482-28-6): Properties, Applications, and Market Insights

The compound (4R)-4-tert-butyl-2-(2-pyridyl)-4,5-dihydrooxazole (CAS No. 242482-28-6) is a chiral oxazole derivative with significant potential in organic synthesis and pharmaceutical research. This heterocyclic molecule features a pyridyl substituent and a tert-butyl group at the 4-position, making it particularly valuable for asymmetric catalysis and medicinal chemistry applications. The R-configuration at the 4-position enhances its stereoselectivity in various chemical transformations.

Recent interest in chiral auxiliaries and asymmetric catalysts has brought attention to compounds like (4R)-4-tert-butyl-2-(2-pyridyl)-4,5-dihydrooxazole. Researchers are particularly interested in its role in C-H activation reactions and transition metal catalysis, which are hot topics in green chemistry and sustainable synthesis methods. The compound's rigid oxazoline ring structure provides excellent chelating properties for various metal ions, making it useful in creating efficient catalytic systems.

The synthesis of 242482-28-6 typically involves the condensation of 2-pyridinecarboxaldehyde with tert-butyl-substituted amino alcohols, followed by cyclization. This process has been optimized in recent years to achieve higher yields and better enantiomeric purity, addressing common questions about chiral compound synthesis and scale-up challenges in fine chemical production.

In pharmaceutical applications, the (4R)-4-tert-butyl-2-(2-pyridyl)-4,5-dihydrooxazole scaffold has shown promise as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These areas represent significant focus in drug discovery, especially for treating cancer and neurological disorders. The compound's ability to form stable complexes with biological targets while maintaining good pharmacokinetic properties makes it particularly valuable in medicinal chemistry.

Market analysis indicates growing demand for chiral auxiliaries and specialty ligands like 242482-28-6, driven by the pharmaceutical industry's need for enantiomerically pure compounds. The global market for asymmetric synthesis reagents is projected to grow at a CAGR of 6.8% from 2023 to 2030, with oxazole derivatives representing a significant segment. This growth aligns with increasing interest in green chemistry solutions and atom-economical reactions.

From a technical perspective, (4R)-4-tert-butyl-2-(2-pyridyl)-4,5-dihydrooxazole demonstrates excellent stability under various reaction conditions, making it suitable for diverse synthetic applications. Its chelating properties are particularly valuable in palladium-catalyzed cross-coupling reactions, which remain fundamental tools in modern organic synthesis. Researchers frequently search for information about its coordination chemistry and ligand design principles, reflecting current trends in catalyst development.

Quality control of CAS 242482-28-6 typically involves chiral HPLC analysis to ensure enantiomeric purity, along with standard spectroscopic characterization (NMR, MS, IR). These analytical methods address common concerns about chiral compound characterization and purity verification in fine chemical procurement. The compound's physical properties, including its melting point range and solubility profile, make it convenient for laboratory handling and industrial-scale applications.

Environmental and safety considerations for (4R)-4-tert-butyl-2-(2-pyridyl)-4,5-dihydrooxazole are favorable compared to many other synthetic intermediates. Its relatively low toxicity profile and biodegradability make it attractive for sustainable chemistry applications, answering growing industry questions about green chemistry alternatives and eco-friendly reagents. Proper storage conditions typically involve protection from moisture and oxidation to maintain long-term stability.

Future research directions for 242482-28-6 include exploring its potential in photocatalysis and electrochemical synthesis, two rapidly developing areas in organic chemistry. The compound's electron-rich pyridyl-oxazoline structure suggests possible applications in energy transfer processes and redox-active catalysts. These applications align with current scientific interest in visible-light photocatalysis and electroorganic synthesis methods.

For researchers working with (4R)-4-tert-butyl-2-(2-pyridyl)-4,5-dihydrooxazole, understanding its structure-activity relationships is crucial for designing effective catalysts or bioactive molecules. Computational chemistry studies have provided insights into its conformational preferences and electronic properties, information frequently sought by scientists working in molecular modeling and rational drug design.

The commercial availability of CAS 242482-28-6 from specialty chemical suppliers has improved in recent years, reflecting growing recognition of its utility. Pricing trends show moderate stability, with variations depending on quantity and purity specifications. This accessibility supports its increasing adoption in both academic and industrial settings, particularly for projects requiring highly selective transformations or chiral molecular architectures.

In conclusion, (4R)-4-tert-butyl-2-(2-pyridyl)-4,5-dihydrooxazole represents an important tool in modern synthetic chemistry, with applications spanning from asymmetric catalysis to medicinal chemistry. Its unique structural features and versatile reactivity profile continue to inspire new applications, making it a compound of ongoing interest in both academic and industrial research. As synthetic methodologies evolve and new therapeutic targets emerge, the significance of this chiral oxazole derivative is likely to grow further in the coming years.